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Compound of Interest

Compound Name: Pemetrexed-13C5 Disodium Salt

Cat. No.: B1162069

Get Quote

Introduction & Scope
Pemetrexed-13C5 Disodium Salt is the stable isotope-labeled analog of Pemetrexed (Alimta),

a multi-targeted antifolate antineoplastic agent. It functions as a critical Internal Standard (IS) in

quantitative LC-MS/MS bioanalysis. By incorporating five Carbon-13 atoms (

), this compound provides a mass shift of +5 Da relative to the analyte, allowing for precise co-
elution and compensation for matrix effects, extraction efficiency, and ionization variability.

This guide addresses the specific physicochemical challenges of Pemetrexed salts—

specifically their pH-dependent solubility and susceptibility to oxidative degradation—to ensure

the integrity of your analytical standards.
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Property Specification

Compound Name Pemetrexed-13C5 Disodium Salt (Hydrate)

Role Internal Standard (IS) for LC-MS/MS

Solubility
Water: Soluble (>50 mg/mL); DMSO:

Poor/Insoluble (Salt form); Ethanol: Insoluble

pH Stability Range pH 6.5 – 8.5 (Critical for solution stability)

pKa
pKa1 ~3.3 (COOH), pKa2 ~4.6 (COOH) -

Polyglutamation sites

Degradation Pathways
Oxidative coupling (formation of dimers), Acidic

hydrolysis

Appearance
White to light yellow/green-yellow crystalline

solid

Hygroscopicity Hygroscopic (Protect from moisture)

Critical Preparation Protocol
Scientific Rationale: The "Solubility & Stability" Matrix
Pemetrexed Disodium is a salt of a weak acid. In its salt form, it is highly water-soluble.

However, acidification (pH < 6.0) protonates the carboxyl groups, converting the salt back to

the free acid, which is significantly less soluble and prone to precipitation. Furthermore, the

pyrrolopyrimidine scaffold is susceptible to oxidation, leading to a color change (browning) and

loss of potency.

Key Directive: Avoid dissolving the disodium salt in acidic organic solvents (e.g., 0.1% Formic

Acid in MeOH) for stock storage. Use neutral aqueous buffers.

Stock Solution Preparation (1.0 mg/mL)
Materials:

Pemetrexed-13C5 Disodium Salt (Solid)
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Solvent: Sterile Water for Injection or Phosphate Buffered Saline (PBS), pH 7.4.

Container: Amber glass vial (silanized preferred).

Inert Gas: Nitrogen (

) or Argon.

Protocol:

Equilibration: Allow the lyophilized product vial to equilibrate to room temperature (20-25°C)

before opening to prevent condensation (hygroscopic).

Weighing: Accurately weigh the specific amount of Pemetrexed-13C5 Disodium Salt.

Correction Factor: Account for the salt/hydrate form and purity (from CoA) to calculate the

"Free Acid Equivalent" concentration if required.

Dissolution: Add Sterile Water or PBS (pH 7.4) to achieve a target concentration of 1.0

mg/mL.

Note: Do NOT use DMSO for the disodium salt; solubility is poor.

Note: Vortex gently for 1-2 minutes. Sonication is permissible (30 sec) if particles persist,

but avoid heating.

pH Check (Optional but Recommended): Verify spot pH is between 7.0 and 8.0 using a

micro-pH strip.

Inert Gas Purge: Gently flush the headspace of the vial with Nitrogen gas for 10-15 seconds

to displace oxygen and minimize oxidative degradation.

Aliquot: Dispense into single-use aliquots (e.g., 100 µL) in amber polypropylene or glass

microtubes.

Working Solution Preparation (Daily Use)
Solvent: 50:50 Water:Methanol (v/v).
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Thaw one stock aliquot at room temperature.

Dilute the stock to the required IS spiking concentration (typically 50 – 500 ng/mL) using

50:50 Water:MeOH.

Usage Window: Use within 6 hours. Discard remaining working solution.

Visual Workflow: Preparation & Storage
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Start: Lyophilized
Pemetrexed-13C5 Disodium

Equilibrate to RT
(Prevent Condensation)

Decision: Select Solvent

Sterile Water / PBS (pH 7.4)
(RECOMMENDED)

High Solubility

0.1% Formic Acid
(AVOID: Precipitation Risk)

DMSO
(AVOID: Poor Solubility for Salt)

Dissolve to 1 mg/mL
Vortex 1-2 min

N2 Gas Flush
(Prevent Oxidation)

Aliquot into Amber Vials
(Light Protection)

Store at -80°C
(Long Term)
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Figure 1: Decision matrix and workflow for the preparation of Pemetrexed-13C5 Disodium
Salt stock solutions.

Storage & Stability Specifications
Condition Stability Duration Notes

Powder (-20°C) 12 Months Protect from moisture/light.

Stock Solution (-80°C) 6 Months
In Water/PBS. Avoid freeze-

thaw cycles (>3 cycles).

Stock Solution (-20°C) 1 Month In Water/PBS.

Refrigerated (4°C) 24 - 48 Hours Solution pH must be > 6.5.

Room Temp (25°C) < 24 Hours Susceptible to auto-oxidation.

Critical Warning: If the solution turns yellow-brown, oxidative degradation has occurred.

Discard immediately.

Bioanalytical Application (LC-MS/MS)
When using Pemetrexed-13C5 as an internal standard for plasma/serum analysis, the

extraction method must account for the drug's polarity.

Extraction Method (Protein Precipitation)
Sample: 50 µL Human Plasma.

IS Addition: Add 20 µL of Working IS Solution (Pemetrexed-13C5).

Precipitation: Add 200 µL Acetonitrile (containing 0.1% Formic Acid).

Note: Acidification here is acceptable immediately prior to injection as it improves peak

shape on C18 columns, provided the sample is analyzed promptly.

Process: Vortex (1 min) -> Centrifuge (10,000 x g, 5 min).

Injection: Inject Supernatant.
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LC-MS/MS Parameters[2][3][4]
Column: C18 Reverse Phase (e.g., Waters HSS T3 or Agilent Zorbax), 2.1 x 50 mm.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

MRM Transitions (Positive Mode ESI+):

Analyte (Pemetrexed): 428.1

281.1 m/z

IS (Pemetrexed-13C5): 433.1

286.1 m/z (Mass shift +5)

Troubleshooting Guide
Issue Probable Cause Corrective Action

Precipitation in Stock Solvent too acidic (pH < 5)

Re-prepare using PBS (pH

7.4) or pure water. Do not use

acidified methanol for stock.

Low IS Signal Recovery
Matrix Effects / Ion

Suppression

Switch from Protein

Precipitation to Solid Phase

Extraction (SPE) (e.g., Mixed-

mode Anion Exchange - MAX).

IS Peak Splitting Solvent Mismatch

Ensure the injection solvent

strength is weaker than the

mobile phase (e.g., use 90%

Water / 10% ACN).

Solution Discoloration Oxidation

Ensure Nitrogen flushing

during stock prep. Add

antioxidant (e.g., 0.05%

Sodium Sulfite) if long-term

4°C stability is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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